Cas no 581-30-6 (3H-Phenothiazin-3-one)

3H-Phenothiazin-3-one structure

Product Name:3H-Phenothiazin-3-one

CAS No:581-30-6

MF:C₁₂H₇NOS

MW:213.255081415176

MDL:MFCD00966897

CID:948063

PubChem ID:68485

Update Time:2025-04-19

3H-Phenothiazin-3-one Chemical and Physical Properties

Names and Identifiers

- 3H-phenothiazin-3-one
- 3-Phenothiazone
- 3H-phenothiazine-3-one
- 3H-pheno-thiazinone
- 3-phenothiazinone
- NSC402439
- phenothiazine-3-one
- phenothiazone
- SureCN87789
- phenothiazin-3-one
- 5YML4NNP1E
- MLS003171518
- YKGCCFHSXQHWIG-UHFFFAOYSA-N
- 3H-Phenothiazinone
- 3H-Phenothiazin-3-one (8CI)(9CI)
- 3H-phenothiaz-3-one
- SMR001875402
- ST50999883
- SCHEMBL4361894
- UNII-5YML4NNP1E
- AI3-03564
- SCHEMBL10783204
- NSC 402439
- NSC-402439
- CHEMBL1879816
- 581-30-6
- AS-56606
- DTXSID4073912
- AKOS003593464
- NS00126945
- SCHEMBL87789
- 3H-Phenothiazin-3-one
- MDL： MFCD00966897
- Inchi： 1S/C12H7NOS/c14-8-5-6-10-12(7-8)15-11-4-2-1-3-9(11)13-10/h1-7H
- InChI Key： YKGCCFHSXQHWIG-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2N=C2C=CC(C=C12)=O

Computed Properties

Exact Mass: 213.02491
Monoisotopic Mass: 213.02483502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 394
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.7
XLogP3: 2

Experimental Properties

PSA: 29.43

3H-Phenothiazin-3-one Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H906958-1g	3H-phenothiazin-3-one	581-30-6	95%	1g	5,173.20	2021-05-17
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1PlusChem	1P003KBL-100mg	3-Phenothiazone	581-30-6	95%	100mg	$169.00	2023-12-16
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A2B Chem LLC	AB65505-250mg	3H-Phenothiazin-3-one	581-30-6	95%	250mg	$357.00	2023-12-30
Aaron	AR003KJX-100mg	3-Phenothiazone	581-30-6	95%	100mg	$139.00	2023-12-13
Aaron	AR003KJX-250mg	3-Phenothiazone	581-30-6	95%	250mg	$312.00	2023-12-13

3H-Phenothiazin-3-one Production Method

Production Method 1

58-40-2

581-30-6

146-21-4

1207-71-2

Reaction Conditions

1.1 Reagents: Iodylbenzene , Vanadyl acetylacetonate Solvents: Benzene

Reference

: Biomimetic oxidation of some nitrogen-containing compounds by the iodoxybenzene-vanadyl acetylacetonate complex

Barret, R.; Pautet, F.; Daudon, M., Pharmazie, 1986, 41(4), 285-6

Production Method 2

1207-72-3

581-30-6

2234-09-5

1207-71-2

Reaction Conditions

1.1 Reagents: Iodylbenzene Catalysts: Vanadyl acetylacetonate Solvents: Benzene

Reference

: Oxidation of phenothiazine and its N-methyl derivatives by iodoxylbenzene-vanadyl acetylacetonate

Pautet, F.; Barret, R.; Daudon, M., Pharmazie, 1985, 40(3), 202-3

3H-Phenothiazin-3-one Raw materials

3H-Phenothiazin-3-one Preparation Products

3H-Phenothiazin-3-one Related Literature

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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
4. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
5. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

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